Cas no 2228824-99-3 (2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol)
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol
- EN300-1756834
- 2228824-99-3
-
- Inchi: 1S/C10H16N2O/c1-8-9(5-11-7-12-8)4-10(2,3)6-13/h5,7,13H,4,6H2,1-3H3
- InChI Key: BSCRMAYAXTVHHV-UHFFFAOYSA-N
- SMILES: OCC(C)(C)CC1=CN=CN=C1C
Computed Properties
- Exact Mass: 180.126263138g/mol
- Monoisotopic Mass: 180.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46Ų
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1756834-0.05g |
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol |
2228824-99-3 | 0.05g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1756834-0.1g |
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol |
2228824-99-3 | 0.1g |
$1106.0 | 2023-09-20 | ||
| Enamine | EN300-1756834-0.25g |
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol |
2228824-99-3 | 0.25g |
$1156.0 | 2023-09-20 | ||
| Enamine | EN300-1756834-0.5g |
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol |
2228824-99-3 | 0.5g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1756834-1.0g |
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol |
2228824-99-3 | 1g |
$1256.0 | 2023-06-03 | ||
| Enamine | EN300-1756834-2.5g |
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol |
2228824-99-3 | 2.5g |
$2464.0 | 2023-09-20 | ||
| Enamine | EN300-1756834-5.0g |
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol |
2228824-99-3 | 5g |
$3645.0 | 2023-06-03 | ||
| Enamine | EN300-1756834-10.0g |
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol |
2228824-99-3 | 10g |
$5405.0 | 2023-06-03 | ||
| Enamine | EN300-1756834-1g |
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol |
2228824-99-3 | 1g |
$1256.0 | 2023-09-20 | ||
| Enamine | EN300-1756834-5g |
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol |
2228824-99-3 | 5g |
$3645.0 | 2023-09-20 |
2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol
Professional Introduction to Compound with CAS No. 2228824-99-3 and Product Name: 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol
The compound identified by the CAS number 2228824-99-3 and the product name 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif, has garnered considerable attention due to its potential applications in drug discovery and molecular targeting. The presence of a dimethyl group at the 2-position and a 4-methylpyrimidin-5-yl substituent at the 3-position introduces specific chemical properties that make it a promising candidate for further investigation.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating pyrimidine derivatives. The 4-methylpyrimidin-5-yl moiety in this compound is of particular interest as it is known to exhibit diverse biological activities. Pyrimidine-based scaffolds are widely recognized for their role in inhibiting various enzymes and receptors, making them valuable in the development of therapeutic agents. The structural configuration of 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol suggests that it may interact with biological targets in a manner that could lead to novel pharmacological effects.
In the realm of drug discovery, the optimization of molecular structure is crucial for achieving high efficacy and low toxicity. The dimethyl groups at the 2-position contribute to the steric environment of the molecule, which can influence its binding affinity and metabolic stability. These features are critical factors when evaluating a compound's potential as a drug candidate. Furthermore, the alcohol functional group at the 1-position provides a site for further derivatization, allowing chemists to explore various modifications that could enhance biological activity.
Current research in chemical biology has demonstrated that multifunctional compounds often exhibit enhanced therapeutic potential. The combination of hydrophobic and hydrophilic regions in 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol could facilitate its interaction with both hydrophobic and hydrophilic biological targets. This dual functionality has been observed to improve drug delivery systems and increase bioavailability, which are essential considerations in pharmaceutical development.
The compound's potential applications extend beyond traditional small-molecule drug discovery. It has shown promise as a building block for larger molecules in fragment-based drug design (FBDD). FBDD is an innovative approach that leverages small molecules with known biological activity to identify new lead compounds. The structural features of 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol, including its pyrimidine ring and alcohol moiety, make it an ideal candidate for such methodologies.
Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have been instrumental in predicting how 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding experimental design and optimization efforts.
The synthesis of complex organic molecules like 2,2-dimethyl-3-(4-methylpyrimidin-5-yloxy)propananone has been refined through modern synthetic techniques. Methods such as cross-coupling reactions and transition-metal catalysis have enabled chemists to construct intricate molecular architectures efficiently. These advancements have made it possible to produce sophisticated compounds like this one on a scalable basis, facilitating further research and development.
In conclusion, 2228824993 represents a significant contribution to the chemical biology field. Its unique structural features and potential applications make it a compelling subject for ongoing research. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of pharmaceutical innovation.
2228824-99-3 (2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)